Cas no 256445-53-1 (7-Methoxyergost-5-ene-3,22-diol)

7-Methoxyergost-5-ene-3,22-diol structure
256445-53-1 structure
Product Name:7-Methoxyergost-5-ene-3,22-diol
CAS No:256445-53-1
MF:C29H50O3
MW:446.705509662628
CID:6643865
PubChem ID:73105772
Update Time:2024-03-02

7-Methoxyergost-5-ene-3,22-diol Chemical and Physical Properties

Names and Identifiers

    • 7-Methoxyergost-5-ene-3,22-diol
    • SCHLEICHERASTATIN 3
    • (+)-Schleicherastatin 3
    • (-)-Schleicherastatin 4
    • Inchi: 1S/C29H50O3/c1-17(2)18(3)14-25(31)19(4)22-8-9-23-27-24(11-13-29(22,23)6)28(5)12-10-21(30)15-20(28)16-26(27)32-7/h16-19,21-27,30-31H,8-15H2,1-7H3
    • InChI Key: UYEMZAOCHUCHMG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C2CC(CCC2(C)C2CCC3(C)C(C(C)C(CC(C)C(C)C)O)CCC3C21)O

Computed Properties

  • Exact Mass: 446.37599545g/mol
  • Monoisotopic Mass: 446.37599545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 49.7Ų
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